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Compound of Interest

Compound Name: Buminafos

Cat. No.: B1195981

For immediate release:

This document provides essential guidance on the proper disposal procedures for Buminafos,
an obsolete organophosphate herbicide. The information is intended for researchers, scientists,
and drug development professionals to ensure safe handling and environmental protection.
Given that specific disposal protocols for Buminafos are not readily available in public
documentation, this guide synthesizes general best practices for the disposal of
organophosphate pesticides. It is imperative to consult with local environmental authorities and
institutional safety officers before proceeding with any disposal.

Chemical and Physical Properties of Buminafos

A clear understanding of the chemical's properties is the first step in safe handling and
disposal. The following table summarizes key quantitative data for Buminafos.
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Property Value

CAS Number 51249-05-9[1][2][3]
Molecular Formula C18H38NO3P[1][2]
Molecular Weight 347.47 g/mol
Boiling Point (Predicted) 434.8 £24.0 °C
Density (Predicted) 0.98 £ 0.1 g/cm?3
pKa (Predicted) 7.84 £0.20

Oral LD50 (rat) 3 g/kg

Procedural Guidance for Buminafos Disposal

The following step-by-step procedure is a general guideline based on the handling of
hazardous organophosphate compounds.

Step 1: Hazard Assessment and Personal Protective Equipment (PPE)

Before handling Buminafos, a thorough risk assessment must be conducted. Buminafos is
moderately toxic and is an acetylcholinesterase inhibitor. When heated to decomposition, it
emits very toxic fumes of phosphorus oxides (POx) and nitrogen oxides (NOX).

Required PPE:

o Gloves: Chemical-resistant gloves (e.qg., nitrile).

o Eye Protection: Safety goggles or a face shield.

e Lab Coat: A flame-retardant lab coat is recommended.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.

Step 2: Segregation and Labeling
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Designate a specific, clearly labeled, and sealed container for Buminafos waste. The container
should be made of a material compatible with organophosphates. The label must include:

e The name "Buminafos Waste"

e The hazard symbols for "Toxic" and "Harmful to the Environment"
e The date of waste generation

Step 3: Waste Collection

Collect all Buminafos-contaminated materials, including unused product, contaminated
labware (pipette tips, vials, etc.), and cleaning materials, in the designated waste container.

Step 4: Storage

Store the Buminafos waste container in a cool, dry, and well-ventilated area away from
incompatible materials, such as strong oxidizing agents. The storage area should be secure
and accessible only to authorized personnel.

Step 5: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the collection and disposal of the
Buminafos waste. Do not attempt to neutralize or dispose of Buminafos through standard
laboratory drains or as regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Buminafos.
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Caption: Logical workflow for the safe disposal of Buminafos waste.
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Disclaimer: The information provided is based on general principles of chemical safety and
hazardous waste management. It is not a substitute for official guidelines, which could not be
located for Buminafos. Always prioritize guidance from your institution's safety office and local
regulatory bodies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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